Cas no 54683-40-8 (Propanethial, S,S-dioxide)

• Product Name: Propanethial, S,S-dioxide
• CAS No: 54683-40-8
• MF: C₃H₆O₂S
• MW: 106.143539905548
• CID: 353928
• PubChem ID: 18962861
• Update Time: 2025-04-19

Propanethial, S,S-dioxide Chemical and Physical Properties

Names and Identifiers

• Propanethial, S,S-dioxide
• 1-sulfonylpropane
• 54683-40-8
• 1-(Dioxo-lambda~6~-sulfanylidene)propane
• SCHEMBL441212
• DTXSID40596917

• Inchi： 1S/C3H6O2S/c1-2-3-6(4)5/h3H,2H2,1H3
• InChI Key： YPOYIZHONBLRQE-UHFFFAOYSA-N
• SMILES： S(=CCC)(=O)=O

Computed Properties

• Exact Mass: 106.00888
• Monoisotopic Mass: 106.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfenes